molecular formula C18H38N2O4 B15188270 1-Aminopropan-2-ol;6-(7-methyloctanoylamino)hexanoic acid CAS No. 75196-34-8

1-Aminopropan-2-ol;6-(7-methyloctanoylamino)hexanoic acid

Cat. No.: B15188270
CAS No.: 75196-34-8
M. Wt: 346.5 g/mol
InChI Key: AYSCODPIQBEMHO-UHFFFAOYSA-N
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Description

Hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol (1:1) is a complex organic compound that combines the properties of hexanoic acid and 1-amino-2-propanol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol typically involves the reaction of hexanoic acid with isononanoyl chloride to form 6-(isononanoylamino)hexanoic acid. This intermediate is then reacted with 1-amino-2-propanol to form the final compound. The reaction conditions often include the use of a suitable solvent, such as dichloromethane, and a catalyst, such as triethylamine, to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar synthetic routes. The process may include steps such as purification through distillation or crystallization to obtain the desired product in high purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the compound into alcohols or amines.

    Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Nucleophiles like hydroxide ions or halides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

    Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction, metabolic regulation, and cellular communication.

Comparison with Similar Compounds

Similar Compounds

    Hexanoic acid: A simple carboxylic acid with similar structural features.

    1-Amino-2-propanol: An amino alcohol with comparable functional groups.

    Isononanoyl chloride: A related compound used in the synthesis of the target compound.

Uniqueness

Hexanoic acid, 6-(isononanoylamino)-, compound with 1-amino-2-propanol is unique due to its combination of functional groups and structural complexity. This uniqueness allows it to participate in a wide range of chemical reactions and makes it valuable for various applications in research and industry.

Properties

CAS No.

75196-34-8

Molecular Formula

C18H38N2O4

Molecular Weight

346.5 g/mol

IUPAC Name

1-aminopropan-2-ol;6-(7-methyloctanoylamino)hexanoic acid

InChI

InChI=1S/C15H29NO3.C3H9NO/c1-13(2)9-5-3-6-10-14(17)16-12-8-4-7-11-15(18)19;1-3(5)2-4/h13H,3-12H2,1-2H3,(H,16,17)(H,18,19);3,5H,2,4H2,1H3

InChI Key

AYSCODPIQBEMHO-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCCCCC(=O)NCCCCCC(=O)O.CC(CN)O

Origin of Product

United States

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